Cas no 25220-06-8 (ethyl 2-(adamantan-2-ylidene)acetate)

• Product Name: ethyl 2-(adamantan-2-ylidene)acetate
• CAS No: 25220-06-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 3921054
• PubChem ID: 600028
• Update Time: 2025-06-14

ethyl 2-(adamantan-2-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, tricyclo[3.3.1.13,7]decylidene-, ethyl ester
• ethyl 2-(adamantan-2-ylidene)acetate
• ABA22006
• 25220-06-8
• EN300-1270576
• Acetic acid, tricyclo[3.3.1.1(3,7)]decylidene-, ethyl ester
• SCHEMBL9639194
• YVNAFECGMVREFD-UHFFFAOYSA-N
• YVNAFECGMVREFD-JYRVWZFOSA-N
• starbld0005429
• ethyl 2-(2-adamantylidene)acetate
• Ethyl adamantylideneacetate
• G53106

• Inchi： 1S/C14H20O2/c1-2-16-14(15)8-13-11-4-9-3-10(6-11)7-12(13)5-9/h8-12H,2-7H2,1H3/b13-8-
• InChI Key： YVNAFECGMVREFD-JYRVWZFOSA-N
• SMILES： C(OCC)(=O)/C=C1\C2CC3CC\1CC(C3)C2

Computed Properties

• Exact Mass: 220.146329876Da
• Monoisotopic Mass: 220.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 2-(adamantan-2-ylidene)acetate

Comprehensive Overview of Ethyl 2-(Adamantan-2-ylidene)acetate (CAS No. 25220-06-8)

Ethyl 2-(adamantan-2-ylidene)acetate (CAS No. 25220-06-8) is a specialized organic compound featuring a unique adamantane-derived structure. This ester derivative is gaining attention in pharmaceutical and material science research due to its potential applications in drug design, polymer chemistry, and advanced material synthesis. The compound's adamantane backbone provides exceptional thermal stability and lipophilicity, making it a valuable building block for developing novel bioactive molecules.

Recent studies highlight the growing interest in adamantane-based compounds like ethyl 2-(adamantan-2-ylidene)acetate for their potential in addressing modern healthcare challenges. Researchers are particularly focused on its role in creating drug delivery systems and bioactive conjugates, aligning with current trends in personalized medicine and targeted therapies. The compound's CAS number 25220-06-8 serves as a crucial identifier in scientific literature and patent applications.

The synthesis of ethyl 2-(adamantan-2-ylidene)acetate typically involves condensation reactions between adamantanone derivatives and ethyl esters. Its molecular structure combines the rigid three-dimensional adamantane cage with a flexible ester side chain, creating interesting possibilities for molecular recognition and supramolecular chemistry. This dual characteristic makes it particularly valuable in developing smart materials and functional coatings with specific surface properties.

In the context of green chemistry initiatives, researchers are exploring more sustainable production methods for adamantane derivatives like 25220-06-8. The compound's stability and functional group compatibility position it as a candidate for catalysis research and renewable material development. These aspects resonate with current scientific priorities in environmentally friendly synthesis and circular economy approaches to chemical production.

Analytical characterization of ethyl 2-(adamantan-2-ylidene)acetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The precise determination of its molecular properties is essential for quality control in research applications and potential commercial production. Recent advancements in computational chemistry have enabled more accurate predictions of its behavior in various chemical environments.

The pharmaceutical industry shows particular interest in CAS 25220-06-8 due to the known biological activity of adamantane-containing compounds. While not itself a drug substance, it serves as a key intermediate in synthesizing potential therapeutic agents with improved pharmacokinetic profiles. Its structural features may contribute to enhanced blood-brain barrier penetration, a critical factor in neurological drug development.

Material scientists value ethyl 2-(adamantan-2-ylidene)acetate for its potential in creating high-performance polymers. The adamantane moiety can impart exceptional thermal stability and mechanical strength to resulting materials, while the ester functionality allows for further chemical modifications. These properties align with current demands for advanced materials in electronics, aerospace, and other high-tech industries.

From a commercial perspective, the global market for specialty chemicals like 25220-06-8 continues to expand. Suppliers and manufacturers are increasingly focusing on custom synthesis capabilities to meet diverse research needs. Proper handling and storage recommendations for this compound emphasize standard laboratory practices, with particular attention to maintaining purity and preventing degradation.

Future research directions for ethyl 2-(adamantan-2-ylidene)acetate may explore its potential in nanotechnology applications and hybrid material development. The compound's unique structural features could enable novel approaches to molecular engineering and functional material design. As synthetic methodologies advance, we may see broader applications of this interesting adamantane derivative across multiple scientific disciplines.

For researchers working with CAS No. 25220-06-8, comprehensive safety data sheets and analytical certificates are essential references. The compound's physicochemical properties and reactivity profile should be carefully considered when planning experiments or scale-up processes. Ongoing studies continue to reveal new aspects of this versatile chemical building block's potential in cutting-edge scientific applications.